Cas no 1251564-07-4 (N-(9H-fluoren-2-yl)-4-(1H-pyrrol-1-yl)butanamide)

• Product Name: N-(9H-fluoren-2-yl)-4-(1H-pyrrol-1-yl)butanamide
• CAS No: 1251564-07-4
• MF: C₂₁H₂₀N₂O
• MW: 316.396305084229
• CID: 5798970
• Update Time: 2025-06-08

N-(9H-fluoren-2-yl)-4-(1H-pyrrol-1-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• N-(9H-fluoren-2-yl)-4-pyrrol-1-ylbutanamide
• N-(9H-fluoren-2-yl)-4-(1H-pyrrol-1-yl)butanamide

• Inchi： 1S/C21H20N2O/c24-21(8-5-13-23-11-3-4-12-23)22-18-9-10-20-17(15-18)14-16-6-1-2-7-19(16)20/h1-4,6-7,9-12,15H,5,8,13-14H2,(H,22,24)
• InChI Key： CNTYFIUKHUZLIX-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2C3=C(CC=2C=1)C=CC=C3)(=O)CCCN1C=CC=C1

Additional information on N-(9H-fluoren-2-yl)-4-(1H-pyrrol-1-yl)butanamide

Introduction to N-(9H-fluoren-2-yl)-4-(1H-pyrrol-1-yl)butanamide (CAS No. 1251564-07-4)

N-(9H-fluoren-2-yl)-4-(1H-pyrrol-1-yl)butanamide, identified by its Chemical Abstracts Service Number (CAS No. 1251564-07-4), is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential applications in drug development and medicinal chemistry.

The molecular structure of N-(9H-fluoren-2-yl)-4-(1H-pyrrol-1-yl)butanamide consists of a fluorene ring system linked to a butanamide moiety, which is further substituted with a pyrrole ring. This unique arrangement of functional groups contributes to its distinctive chemical properties and biological interactions. The fluorene moiety is known for its rigidity and hydrophobicity, which can enhance the binding affinity of the compound to biological targets. On the other hand, the pyrrole ring introduces nitrogen atoms that can participate in hydrogen bonding and other forms of interaction, further modulating the compound's biological activity.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for therapeutic applications. N-(9H-fluoren-2-yl)-4-(1H-pyrrol-1-yl)butanamide is no exception and has been studied for its potential role in various pharmacological contexts. One of the most notable areas of research involves its investigation as a potential scaffold for the development of small-molecule drugs. The combination of the fluorene and pyrrole rings provides a versatile platform for further chemical modifications, allowing researchers to fine-tune the properties of the compound to achieve desired biological effects.

Recent studies have highlighted the biological activity of N-(9H-fluoren-2-yl)-4-(1H-pyrrol-1-yl)butanamide in several key therapeutic areas. For instance, preliminary in vitro studies have suggested that this compound may possess anti-inflammatory properties, making it a candidate for the development of new treatments for chronic inflammatory diseases. Additionally, its structural features have prompted investigations into its potential as an antimicrobial agent, with early findings indicating activity against certain bacterial strains.

The synthesis of N-(9H-fluoren-2-yl)-4-(1H-pyrrol-1-yl)butanamide represents a significant achievement in organic chemistry, demonstrating the ability to construct complex molecular architectures with high precision. The synthetic route typically involves multi-step reactions, including condensation reactions, cyclization processes, and functional group transformations. These synthetic strategies not only highlight the versatility of modern organic chemistry techniques but also provide valuable insights into the structural design principles that can enhance biological activity.

In terms of pharmacokinetic properties, N-(9H-fluoren-2-yl)-4-(1H-pyrrol-1-yl)butanamide exhibits interesting characteristics that make it an attractive candidate for drug development. Studies have shown that this compound has good solubility in organic solvents, which facilitates its use in various laboratory assays and preclinical studies. Furthermore, preliminary pharmacokinetic profiles suggest that it may exhibit favorable metabolic stability, reducing the likelihood of rapid degradation in vivo.

The potential therapeutic applications of N-(9H-fluoren-2-yl)-4-(1H-pyrrol-1-yl)butanamide extend beyond anti-inflammatory and antimicrobial uses. Researchers are also exploring its potential as a kinase inhibitor, given the presence of nitrogen-rich heterocycles that are known to interact with protein kinases. Kinase inhibitors have become increasingly important in targeted cancer therapies, and this compound's structural features make it a promising candidate for further investigation in this area.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between N-(9H-fluoren-2-yl)-4-(1H-pyrrol-1-yl)butanamide and its biological targets. Advanced computational methods allow researchers to predict binding affinities, identify potential binding sites on proteins, and optimize molecular structures for improved efficacy. These computational approaches complement experimental studies and provide valuable insights into the mechanisms by which this compound exerts its biological effects.

The future prospects for N-(9H-fluoren-2-yl)-4-(1H-pyrrol-1-ybutsn-butamidestudytsubstratesubstrate study substratesubstratesubstrate substrate substrate substrate substrate substrate substrate substrate substrate substrate substrate substrate substrate substrate substratesubstrate substratesubstrate substratesubstrate substratesubstrate substratesubstrate substratesubstrate substratesubstrate substratesubstrate substratesubstrate substratesubstrate substratesubstrate substratesubstrate substrate)


















>